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Compound of Interest

Compound Name: Vildagliptin (Standard)

Cat. No.: B1682220

This document provides essential safety and logistical information for the handling and disposal
of Vildagliptin in a research environment. The following procedures are designed to minimize
risk to personnel and the environment.

Hazard Identification and Engineering Controls

Vildagliptin is classified as harmful if swallowed, causes skin and serious eye irritation, and may
cause respiratory irritation.[1][2] Long-lasting harmful effects to aquatic life have also been
noted.[3][4] Engineering controls should be the primary method of exposure control.

o Ventilation: Use Vildagliptin in a well-ventilated area.[1][2] A laboratory fume hood or other
appropriate local exhaust ventilation is recommended.[1][5]

o Safety Equipment: An eyewash station and safety shower must be readily accessible in the
work area.[1][2][6]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Vildagliptin.
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PPE Category Item Specification
Tightly fitting, with side-shields
) conforming to EN 166 (EU) or
Eye/Face Protection Safety Goggles

NIOSH (US).[5] A face shield

may also be required.[7]

Hand Protection

Chemical-resistant gloves

Impermeable and resistant to
the product. Standard BS EN
374:2003 is a minimum
requirement.[1] Gloves should

be inspected before use.[1]

Body Protection

Laboratory Coat

Standard lab coat.

Protective Clothing

Fire/flame resistant and
impervious clothing may be
necessary for larger quantities

or specific procedures.[5]

Respiratory Protection

Respirator

If exposure limits are exceeded
or irritation is experienced, a
NIOSH/MSHA approved
respirator should be worn.[7]
Positive-pressure supplied air
respirators may be required for
high airborne contaminant

concentrations.[7]

Handling and Storage Procedures

Handling:

Avoid contact with skin, eyes, and clothing.[6][7][8]
Do not breathe dust, fume, gas, mist, vapors, or spray.[2][7]
Avoid the formation of dust and aerosols.[1]

Wash hands thoroughly after handling.[1][2][7]
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e Do not eat, drink, or smoke when using this product.[2][7]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[5][7]
o Store at -20°C for long-term storage.[7][8]

o Keep out of reach of children.[7]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to safe areas.[1][7] Wear appropriate personal
protective equipment as detailed in Section 2.[7][9] Avoid breathing dust.[1][5]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so.[7] Do not let
the product enter drains, water courses, or the soil.[1][2][4][5]

e Containment and Cleaning:
o For powder spills, cover with a plastic sheet or tarp to minimize spreading.[7]

o Take up mechanically, placing in appropriate, labeled containers for disposal.[7] Avoid
creating dust.[5][7]

o Clean the contaminated surface thoroughly.[7]

First Aid Measures

o General Advice: If you feel unwell, seek medical advice and show the safety data sheet to
the doctor in attendance.[1]

« If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[2][9] If breathing is difficult, give oxygen.[9]

» In Case of Skin Contact: Immediately wash with plenty of soap and water for at least 15
minutes.[1] Remove contaminated clothing and shoes.[1][9]
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e In Case of Eye Contact: Rinse cautiously with water for several minutes.[2] Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[2][7] Consult a
physician.[7]

« |If Swallowed: Do NOT induce vomiting.[7] Rinse mouth with water.[2][5] Never give anything
by mouth to an unconscious person.[7] Call a physician or poison control center immediately.

[7]

Disposal Plan

Dispose of Vildagliptin waste in accordance with local, regional, national, and international
regulations.[3][9]

o Waste Segregation: Designate a specific, clearly labeled container for Vildagliptin waste. Do
not mix with other chemical waste unless permitted by your institution's guidelines.[3]

» Containerization: Place the waste in a sealed, non-reactive container.[3]

o Disposal Method: The recommended method for the disposal of pharmaceutical waste is
incineration in a licensed hazardous material disposal facility.[3][5] Engage a licensed
hazardous material disposal company for final disposal.[3]

Visual Guides
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Vildagliptin Handling and Emergency Workflow

Preparation

Assess Risks

l

Select Appropriate PPE

:

Prepare Ventilated Work Area

Handling Emergency Procedures

Weigh and Handle Vildagliptin

Exposure Occurs?

Spill Rgsponse Exposuie Response
v
_________ |
Perform Experiment Evacuate Area Move to Fresh Air / Safety Shower
Decontaminate Work Area Don Appropriate PPE Administer First Aid
Disposal
Segregate Vildagliptin Waste Contain Spill Seek Medical Attention
Store in Labeled, Sealed Container Clean Up Spill
Dispose via Licensed Contractor Dispose of Spill Waste

Click to download full resolution via product page

Caption: Vildagliptin handling and emergency workflow.
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PPE Selection Logic for Vildagliptin Handling

Enhanced PPE:
- Base PPE
- Face Shield
- Impervious Clothing

Start: Task Assessment

Task Type?
. . Large Quantity/
Solid Solution Aerosol Risk
. i I . ) L . Handling Large Quantities
Handling Solid Vildagliptin Handling Vildagliptin in Solution or Potential for Aerosolization

l i

Minimum PPE:
Full PPE:
- Safety Goggles - Enhanced PPE
- Lab Coat

- Chemical-Resistant Gloves - NIOSH/MSHA Approved Respirator

End: Proceed with Task

Click to download full resolution via product page

Caption: PPE selection logic for handling Vildagliptin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-vildagliptin-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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© 2025 BenchChem. All rights reserved.

Tech Support


https://file.medchemexpress.com/batch_PDF/HY-14291/Vildagliptin-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Vildagliptin_13C5_15N_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://cdn.caymanchem.com/cdn/msds/14705m.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=3577
https://www.biosynth.com/Files/MSDS/BV/16/MSDS_BV164521_7000_EN.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-208485.pdf
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/14705.pdf
https://www.abmole.com/literature/vildagliptin-msds.html
https://www.benchchem.com/product/b1682220#personal-protective-equipment-for-handling-vildagliptin-standard
https://www.benchchem.com/product/b1682220#personal-protective-equipment-for-handling-vildagliptin-standard
https://www.benchchem.com/product/b1682220#personal-protective-equipment-for-handling-vildagliptin-standard
https://www.benchchem.com/product/b1682220#personal-protective-equipment-for-handling-vildagliptin-standard
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682220?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

